Cas no 898786-15-7 ( )

  structure
  structure
Product Name: 
CAS No:898786-15-7
MF:C17H23FO3
MW:294.361129045486
CID:880208
PubChem ID:24727833
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)pentan-1-one
    • 5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-3'-FLUOROVALEROPHENONE
    • 898786-15-7
    • AKOS016023217
    • DTXSID20645932
    • MS-21178
    • MFCD03844245
    •  
    • MDL： MFCD03844245
    • Inchi： 1S/C17H23FO3/c1-17(2)11-20-16(21-12-17)9-4-3-8-15(19)13-6-5-7-14(18)10-13/h5-7,10,16H,3-4,8-9,11-12H2,1-2H3
    • InChI Key： WTKIHBUKFVSNKO-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C(CCCCC1OCC(C)(C)CO1)=O

Computed Properties

  • Exact Mass: 294.16300
  • Monoisotopic Mass: 294.16312275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 3.96790

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208322-2g
5-(5,5-dimethyl-1,3-dioxan-2-yl)-3'-fluorovalerophenone
 898786-15-7 97%
2g
 ￡643.00 2022-03-01
Fluorochem
208322-5g
5-(5,5-dimethyl-1,3-dioxan-2-yl)-3'-fluorovalerophenone
 898786-15-7 97%
5g
 ￡1516.00 2022-03-01
Key Organics Ltd
MS-21178-1G
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3′-fluorovalerophenone
 898786-15-7 >95%
1g
 £468.00 2025-02-08
Key Organics Ltd
MS-21178-5G
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3′-fluorovalerophenone
 898786-15-7 >95%
5g
 £1415.00 2025-02-08
A2B Chem LLC
AH91759-1g
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-fluorovalerophenone
 898786-15-7 97%
1g
 $538.00 2024-04-19
A2B Chem LLC
AH91759-2g
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-fluorovalerophenone
 898786-15-7 97%
2g
 $758.00 2024-04-19
A2B Chem LLC
AH91759-5g
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-3'-fluorovalerophenone
 898786-15-7 97%
5g
 $1725.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620246-1g
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)pentan-1-one
 898786-15-7 98%
1g
 ￥6352.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620246-2g
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)pentan-1-one
 898786-15-7 98%
2g
 ￥7953.00 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1620246-5g
5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-(3-fluorophenyl)pentan-1-one
 898786-15-7 98%
5g
 ￥20207.00 2024-04-26

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